Potassium 4-chlorophenyltrifluoroborate
Overview
Description
Potassium 4-chlorophenyltrifluoroborate is a chemical compound with the molecular formula C6H4BClF3K . It is involved in Suzuki Cross-Coupling reactions as potent boronic acid surrogates . It is slightly soluble in water .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, it’s known that potassium trifluoroborates are a special class of organoboron reagents. They offer several advantages over the corresponding boronic acids and esters as they are moisture- and air-stable, and are remarkably compliant with strong oxidative conditions .Molecular Structure Analysis
The molecular weight of this compound is 218.45 g/mol . The InChI Key is GXBSKMLVYJPMRT-UHFFFAOYSA-N . The SMILES string representation is [B-] (C1=CC=C (C=C1)Cl) (F) (F)F. [K+] .Chemical Reactions Analysis
This compound is involved in Suzuki Cross-Coupling reactions as potent boronic acid surrogates . The Suzuki Cross-Coupling reaction is a type of organic reaction, classified as a coupling reaction, where the coupling partners are a boronic acid and an organohalide catalyzed by a palladium(0) complex.Physical and Chemical Properties Analysis
This compound is a white powder . It has a melting point of 293-295°C . It is slightly soluble in water .Scientific Research Applications
Cross-Coupling Reactions
Potassium 4-chlorophenyltrifluoroborate is utilized in cross-coupling reactions. For example, it is used in palladium-catalyzed cross-coupling with organic chlorides in aqueous media, providing a method for the synthesis of biphenyls under phosphine-free conditions. This process also demonstrates utility in the arylation of allyl and benzyl chlorides (Alacid & Nájera, 2008; Alacid & Nájera, 2009).
Carbon Dioxide Transport
A study has shown that potassium tetrafluoroborate can be used as a carrier to facilitate the transport of carbon dioxide, indicating its potential application in gas separation technologies (Lee & Kang, 2021).
Catalysis in Organic Synthesis
This compound is found to be effective in catalytic processes such as Rh(III)-catalyzed annulations, where it helps in the generation of boron-containing building blocks that are useful in various organic syntheses (Presset et al., 2013).
Applications in Polymer Chemistry
The compound has been studied in the context of polyaniline (PANI) membranes. It was used as a lipophilic additive in PANI membranes to study their pH sensitivity, indicating its role in modifying polymer properties (Lindfors et al., 2004).
Asymmetric Addition Reactions
Potassium organotrifluoroborates, including this compound, are used in asymmetric 1,4-additions to enones in the presence of Rh(I) catalysts, showing their significance in the synthesis of functionally diverse organic compounds (Pucheault et al., 2002).
Mechanism of Action
Safety and Hazards
Future Directions
While specific future directions for Potassium 4-chlorophenyltrifluoroborate were not found in the search results, it’s known that potassium trifluoroborates are a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters. This suggests that they could have significant potential for future research and applications .
Properties
IUPAC Name |
potassium;(4-chlorophenyl)-trifluoroboranuide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BClF3.K/c8-6-3-1-5(2-4-6)7(9,10)11;/h1-4H;/q-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXBSKMLVYJPMRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=C(C=C1)Cl)(F)(F)F.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BClF3K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10635589 | |
Record name | Potassium (4-chlorophenyl)(trifluoro)borate(1-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10635589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
661465-44-7 | |
Record name | Potassium (4-chlorophenyl)(trifluoro)borate(1-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10635589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Potassium 4-chlorophenyltrifluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.